Cas no 52313-50-5 (Pyridine-2-carboxamidine)

Pyridine-2-carboxamidine is a heterocyclic organic compound featuring a pyridine ring with a carboxamidine functional group at the 2-position. This structure imparts strong chelating and nucleophilic properties, making it valuable in coordination chemistry and as a building block for synthesizing pharmaceuticals, agrochemicals, and ligands for metal complexes. Its amidine group enhances reactivity in condensation and cyclization reactions, while the pyridine moiety contributes to stability and solubility in polar solvents. The compound is particularly useful in the preparation of imidazopyridine derivatives and other nitrogen-containing heterocycles. Its versatility and well-defined reactivity profile make it a preferred intermediate in medicinal and materials chemistry research.
Pyridine-2-carboxamidine structure
Pyridine-2-carboxamidine structure
Product Name:Pyridine-2-carboxamidine
CAS No:52313-50-5
MF:C6H7N3
MW:121.139880418777
MDL:MFCD05663356
CID:936718
PubChem ID:556504
Update Time:2025-10-20

Pyridine-2-carboxamidine Chemical and Physical Properties

Names and Identifiers

    • Picolinimidamide
    • 2-Pyridinecarboximidamide
    • pyridine-2-carboxamidine
    • pyridine-2-carboximidamide
    • 2-amidinopyridine
    • 2-pyridinecarboxamidine
    • 2-pyrimidinecarboxamidine
    • picolinamidine
    • pyridine-2-carbamidine
    • pyridinecarboxamidine
    • pyridinecarboximidamide
    • 52313-50-5
    • SY259283
    • DTXSID50339493
    • AKOS000177410
    • CS-0197655
    • DS-4077
    • A913234
    • SCHEMBL247847
    • pyridine carboxamidine
    • MFCD05663356
    • AM803996
    • Pyridine-2-carboxamidine
    • MDL: MFCD05663356
    • Inchi: 1S/C6H7N3/c7-6(8)5-3-1-2-4-9-5/h1-4H,(H3,7,8)
    • InChI Key: KNXKVYCVGXFLES-UHFFFAOYSA-N
    • SMILES: N1C=CC=CC=1C(=N)N

Computed Properties

  • Exact Mass: 121.06400
  • Monoisotopic Mass: 121.063997236 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 121.14
  • XLogP3: 0.2
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 240.7±32.0 ºC (760 Torr),
  • Flash Point: 99.4±25.1 ºC,
  • Solubility: Slightly soluble (28 g/l) (25 º C),
  • PSA: 62.76000
  • LogP: 1.16570

Pyridine-2-carboxamidine Security Information

Pyridine-2-carboxamidine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyridine-2-carboxamidine Pricemore >>

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Additional information on Pyridine-2-carboxamidine

Pyridine-2-carboxamidine (CAS No. 52313-50-5): A Comprehensive Overview

Pyridine-2-carboxamidine, a compound with the chemical identifier CAS No. 52313-50-5, is a versatile intermediate in organic synthesis and has garnered significant attention in the field of medicinal chemistry. This heterocyclic amine derivative features a pyridine core substituted with an amidine group at the 2-position, making it a valuable building block for the development of novel therapeutic agents. The unique structural and electronic properties of this compound have positioned it as a key component in various synthetic pathways, particularly in the design of bioactive molecules.

The amidine functional group, characterized by a -C(NH₂)NH₂ moiety, imparts distinct reactivity and stability to Pyridine-2-carboxamidine. This feature allows for its extensive utilization in the synthesis of more complex molecules, including peptidomimetics and enzyme inhibitors. Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of this compound, enabling researchers to explore its potential in drug discovery with greater efficiency.

In the realm of medicinal chemistry, Pyridine-2-carboxamidine has been investigated for its role in modulating various biological targets. Its pyridine scaffold is known to interact favorably with enzymes and receptors, making it an attractive scaffold for designing small-molecule drugs. Notably, studies have highlighted its potential in inhibiting proteases and kinases, which are pivotal targets in oncology and inflammatory diseases. The amidine group's ability to form hydrogen bonds and participate in salt bridge interactions further enhances its binding affinity to biological targets.

Recent research has demonstrated the compound's efficacy in preclinical models as an inhibitor of specific enzymes implicated in disease pathways. For instance, studies have shown that derivatives of Pyridine-2-carboxamidine exhibit inhibitory activity against certain proteases involved in cancer progression. This has prompted further investigation into optimizing its pharmacological profile through structural modifications. The development of libraries of Pyridine-2-carboxamidine derivatives has become a focal point for medicinal chemists aiming to discover next-generation therapeutics.

The synthetic versatility of Pyridine-2-carboxamidine is another area of intense interest. Its core structure can be modified through various chemical transformations, allowing for the introduction of diverse substituents that can fine-tune its biological activity. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and reductive amination have been employed to generate novel analogs with enhanced potency and selectivity. These synthetic strategies underscore the compound's importance as a versatile tool in drug discovery pipelines.

The pharmacokinetic properties of Pyridine-2-carboxamidine derivatives are also under scrutiny to ensure their suitability for therapeutic applications. Researchers are focusing on improving their solubility, metabolic stability, and bioavailability through structural optimization. Advances in computational chemistry have facilitated the prediction of these properties early in the drug development process, thereby accelerating the discovery of promising candidates.

Additionally, Pyridine-2-carboxamidine has been explored as a component in combinatorial chemistry libraries, where its ability to serve as a scaffold allows for high-throughput screening against diverse biological targets. This approach has led to the identification of several lead compounds with therapeutic potential across multiple disease areas. The integration of machine learning algorithms into virtual screening processes has further enhanced the efficiency of identifying promising derivatives from large compound libraries.

The future prospects of Pyridine-2-carboxamidine in medicinal chemistry are promising, with ongoing research aimed at expanding its applications. Novel synthetic routes are being developed to improve yield and reduce costs, making it more accessible for industrial applications. Furthermore, collaborations between academia and industry are fostering innovation by combining expertise in synthetic chemistry and drug discovery.

In conclusion, Pyridine-2-carboxamidine (CAS No. 52313-50-5) is a pivotal intermediate with significant potential in pharmaceutical research and development. Its unique structural features and synthetic flexibility make it an invaluable tool for designing bioactive molecules targeting various diseases. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.

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